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Compound of Interest

N-Benzylaminoacetaldehyde
Compound Name:

diethyl acetal

Cat. No.: B1268064

For the attention of: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the known physical properties
of N-Benzylaminoacetaldehyde diethyl acetal (CAS No: 61190-10-1). The information herein
is compiled from various chemical data sources to support research and development
activities.

Core Physical and Chemical Data

N-Benzylaminoacetaldehyde diethyl acetal, systematically named N-benzyl-2,2-
diethoxyethanamine, is a liquid organic compound. A summary of its key physical properties is
presented in the table below for ease of reference and comparison.
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Property Value

CAS Number 61190-10-1

Molecular Formula C13H21NO2

Molecular Weight 223.32 g/mol [1]

Appearance Clear, colorless to yellow liquid[2]
Physical Form Liquid[2][3]

Purity (Assay by GC) >95.0%][2]

Boiling Point 115-117 °C at 1 mmHg

Density Data not available

Refractive Index 1.489 at 20°C

Experimental Protocols: A Generalized Approach

While a specific, peer-reviewed experimental protocol for the synthesis of N-
Benzylaminoacetaldehyde diethyl acetal is not detailed in the readily available literature, a
general and widely applicable method for the synthesis of acetals from aldehydes and alcohols
can be outlined. This serves as a foundational methodology for laboratory preparation.

General Procedure for Acetal Synthesis

This protocol describes the acid-catalyzed reaction of an aldehyde with an alcohol to form an
acetal, a fundamental transformation in organic synthesis.

Materials and Equipment:

Round-bottom flask equipped with a magnetic stirrer

Reflux condenser and Dean-Stark apparatus (for water removal)

Heating mantle

Separatory funnel
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» Standard laboratory glassware

e Aldehyde (e.g., aminoacetaldehyde precursor)

 Alcohol (e.g., ethanol for diethyl acetal)

e Acid catalyst (e.g., p-toluenesulfonic acid, anhydrous HCI)

e Anhydrous solvent (e.g., toluene)

e Neutralizing agent (e.g., saturated sodium bicarbonate solution)

e Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

e Reaction Setup: To a dry round-bottom flask containing a magnetic stir bar, add the aldehyde
and a suitable anhydrous solvent such as toluene.

» Addition of Alcohol: Add a slight excess (typically 2.2 to 2.5 equivalents) of the alcohol
(ethanol) to the flask.

o Catalyst Introduction: Introduce a catalytic amount of the acid catalyst (e.g., 0.1-1 mol%) to
the reaction mixture.

» Reaction Execution: Equip the flask with a Dean-Stark apparatus and a reflux condenser.
Heat the mixture to reflux. The azeotropic removal of water will drive the equilibrium towards
the formation of the acetal. Monitor the reaction progress by observing the amount of water
collected.

o Work-up: Once the reaction is complete (as determined by TLC or GC analysis), cool the
mixture to room temperature. Neutralize the acid catalyst by washing the reaction mixture
with a saturated solution of sodium bicarbonate.

« |solation: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash it
sequentially with water and brine.
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e Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,
anhydrous MgSOQa.), filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

 Purification: The crude product can be further purified by vacuum distillation to obtain the

pure acetal.

Characterization: The identity and purity of the synthesized N-Benzylaminoacetaldehyde
diethyl acetal should be confirmed using standard analytical techniques such as Gas
Chromatography (GC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Infrared (IR)
spectroscopy.

Visualization of the Synthetic Pathway

The following diagram illustrates the logical progression of the general synthesis of an acetal
from an aldehyde and an alcohol, representing the core chemical transformation.
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Caption: A logical workflow for the general synthesis of an acetal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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